Cas no 179419-04-6 (4-amino-2,2-dimethylbutan-1-ol)

• Product Name: 4-amino-2,2-dimethylbutan-1-ol
• CAS No: 179419-04-6
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD08450440
• CID: 3199550
• PubChem ID: 55253832
• Update Time: 2025-06-08

4-amino-2,2-dimethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-BUTANOL, 4-AMINO-2,2-DIMETHYL-
• 4-amino-2,2-dimethylbutan-1-ol
• EN300-227188
• AT20761
• SCHEMBL471036
• F2147-1664
• 179419-04-6
• 859-698-8
• AKOS006288949

• MDL： MFCD08450440
• Inchi： 1S/C6H15NO/c1-6(2,5-8)3-4-7/h8H,3-5,7H2,1-2H3
• InChI Key： LVFSSKLFZHOPFX-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CCN

Computed Properties

• Exact Mass: 117.115
• Monoisotopic Mass: 117.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 0.1

Additional information on 4-amino-2,2-dimethylbutan-1-ol

Recent Advances in the Study of 179419-04-6 and 4-amino-2,2-dimethylbutan-1-ol in Chemical Biology and Pharmaceutical Research

The chemical compound with the identifier 179419-04-6 and the product name 4-amino-2,2-dimethylbutan-1-ol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, particularly in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their chemical properties, biological activities, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 4-amino-2,2-dimethylbutan-1-ol, which make it a promising candidate for the development of new pharmaceuticals. Its amino and hydroxyl functional groups allow for versatile chemical modifications, enabling the synthesis of derivatives with enhanced biological activity. Researchers have explored its role as a building block in the synthesis of various pharmacologically active molecules, including inhibitors of enzymes involved in disease pathways.

One of the key areas of investigation has been the potential of 179419-04-6 and its derivatives to act as modulators of specific biological targets. For instance, recent in vitro studies have demonstrated that certain derivatives of 4-amino-2,2-dimethylbutan-1-ol exhibit inhibitory effects on enzymes such as kinases and proteases, which are critical in the regulation of cellular processes. These findings suggest that these compounds could be developed into targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to their enzymatic inhibitory properties, 179419-04-6 and 4-amino-2,2-dimethylbutan-1-ol have also been studied for their potential in drug delivery systems. Their chemical stability and ability to form stable complexes with other molecules make them suitable candidates for the development of prodrugs and drug carriers. Recent advancements in nanotechnology have further expanded their applications, with researchers exploring their use in nanoparticle-based drug delivery systems to improve therapeutic efficacy and reduce side effects.

Despite the promising results, challenges remain in the development of these compounds into clinically viable drugs. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current studies are focusing on optimizing the chemical structure of 4-amino-2,2-dimethylbutan-1-ol derivatives to enhance their pharmacokinetic properties and reduce adverse effects.

In conclusion, the compounds 179419-04-6 and 4-amino-2,2-dimethylbutan-1-ol represent exciting avenues for future research in chemical biology and pharmaceutical development. Their versatile chemical properties and demonstrated biological activities make them valuable tools in the quest for new therapeutic agents. Continued research and development efforts are expected to yield significant breakthroughs, paving the way for their eventual clinical application.